Cas no 1261971-02-1 (4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1261971-02-1
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• MDL: MFCD18323437
• CID: 2766781
• PubChem ID: 53229277
• Update Time: 2025-10-19

4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261971-02-1
• 4-(3,5-DIFLUOROPHENYL)NICOTINIC ACID
• MFCD18323437
• 4-(3,5-Difluorophenyl)nicotinic acid, 95%
• DTXSID30692513
• 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid

• MDL： MFCD18323437
• Inchi： 1S/C12H7F2NO2/c13-8-3-7(4-9(14)5-8)10-1-2-15-6-11(10)12(16)17/h1-6H,(H,16,17)
• InChI Key： MQVXERQTPKDOHE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CN=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 235.04448479Da
• Monoisotopic Mass: 235.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid

Professional Introduction to 4-(3,5-Difluorophenyl)pyridine-3-carboxylic Acid (CAS No. 1261971-02-1)

4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261971-02-1, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid consists of a pyridine core substituted with a 3,5-difluorophenyl group at the 4-position and a carboxylic acid moiety at the 3-position. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties that make it an intriguing subject for synthetic and medicinal chemistry studies.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of fluorine atoms in the 3,5 positions of the phenyl ring in 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid contributes to its stability and reactivity, making it a versatile building block for the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has shown that pyridine-based molecules often exhibit potent activity against various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The introduction of fluorine atoms into the pyridine ring can further modulate these interactions, leading to the discovery of more effective and selective drugs.

A notable area of research involving 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can effectively target these diseases. The structural features of this compound make it an excellent candidate for further derivatization into potent kinase inhibitors.

In addition to its applications in oncology, 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid has shown promise in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting specific inflammatory pathways with carefully designed molecules, it is possible to develop treatments that provide relief without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework efficiently.

The pharmacological evaluation of 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets with high affinity. These interactions often lead to significant inhibitory effects on target enzymes and receptors, suggesting potential therapeutic benefits. Furthermore, preliminary in vivo studies have shown that this compound can modulate biological processes in living organisms, providing further evidence of its pharmacological relevance.

The development of new drug candidates is an iterative process that involves extensive characterization at multiple stages. For 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid, this includes not only structural elucidation but also assessment of physicochemical properties such as solubility, stability, and bioavailability. These parameters are critical for determining whether a compound can progress from preclinical studies to clinical trials.

The role of computational chemistry has become increasingly important in the design and optimization of drug candidates like 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid. By leveraging computational methods such as molecular docking and quantum mechanics calculations, researchers can predict how a molecule will interact with biological targets before conducting expensive experimental studies. This approach accelerates the drug discovery process by allowing for rapid screening and optimization.

In conclusion, 4-(3,5-Difluorophenyl)pyridine-3-carboxylic acid (CAS No. 1261971-02-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at developing treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.